Cas no 56621-98-8 (5-Aminopyrimidine-2-carboxylic acid)

• Product Name: 5-Aminopyrimidine-2-carboxylic acid
• CAS No: 56621-98-8
• MF: C₅H₅N₃O₂
• MW: 139.112100362778
• MDL: MFCD06658331
• CID: 366909
• PubChem ID: 12215997
• Update Time: 2025-06-10

5-Aminopyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Aminopyrimidine-2-carboxylic acid
• 2-Pyrimidinecarboxylicacid, 5-amino-
• 5-AMINO-PYRIMIDINE-2-CARBOXYLIC ACID
• FT-0646340
• SCHEMBL3695695
• 5-Aminopyrimidine-2-carboxylicAcid
• DS-11107
• J-516751
• 2-PYRIMIDINECARBOXYLIC ACID, 5-AMINO-
• MFCD06658331
• PB34128
• P10377
• EN300-108630
• GFQGXKOUBNWXJA-UHFFFAOYSA-N
• AKOS005137928
• A831125
• CS-W022293
• AC-2955
• DTXSID50480853
• 56621-98-8

• MDL： MFCD06658331
• Inchi： 1S/C5H5N3O2/c6-3-1-7-4(5(9)10)8-2-3/h1-2H,6H2,(H,9,10)
• InChI Key： GFQGXKOUBNWXJA-UHFFFAOYSA-N
• SMILES： OC(C1N=CC(=CN=1)N)=O

Computed Properties

• Exact Mass: 139.03800
• Monoisotopic Mass: 139.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• Density: 1.533
• Boiling Point: 484.8 °C at 760 mmHg
• Flash Point: 247 °C
• Refractive Index: 1.663
• PSA: 89.10000
• LogP: 0.33820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 5-Aminopyrimidine-2-carboxylic acid

Introduction to 5-Aminopyrimidine-2-carboxylic acid (CAS No. 56621-98-8)

5-Aminopyrimidine-2-carboxylic acid, with the chemical formula C₅H₅N₃O₂, is a significant intermediate in the field of pharmaceutical chemistry and organic synthesis. This compound, identified by its CAS number 56621-98-8, has garnered attention due to its versatile applications in the development of bioactive molecules. Its structural framework, featuring a pyrimidine core with an amino group at the 5-position and a carboxylic acid moiety at the 2-position, makes it a valuable building block for various synthetic pathways.

The utility of 5-Aminopyrimidine-2-carboxylic acid extends across multiple domains, particularly in medicinal chemistry and drug discovery. The pyrimidine scaffold is a common motif in nucleoside analogs, which are pivotal in antiviral and anticancer therapies. The presence of both amino and carboxylic acid functional groups allows for further derivatization, enabling the synthesis of more complex molecules with tailored biological activities. This flexibility has made it a subject of extensive research in academic and industrial settings.

In recent years, advancements in synthetic methodologies have enhanced the accessibility and scalability of 5-Aminopyrimidine-2-carboxylic acid production. Modern techniques such as catalytic amination and carboxylation have improved yield and purity, facilitating its integration into larger synthetic schemes. These developments have not only streamlined its preparation but also opened new avenues for exploring its pharmacological potential.

One of the most compelling aspects of 5-Aminopyrimidine-2-carboxylic acid is its role in the synthesis of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, including cell growth and division, making them attractive targets for therapeutic intervention. By modifying the pyrimidine core or appending specific substituents, researchers can generate inhibitors with high selectivity and potency. For instance, derivatives of this compound have been investigated for their ability to modulate Janus kinases (JAKs), which are implicated in inflammatory diseases such as rheumatoid arthritis.

Another area where 5-Aminopyrimidine-2-carboxylic acid has shown promise is in the development of antiviral agents. The pyrimidine ring is structurally analogous to nucleobases found in DNA and RNA, allowing compounds derived from it to interact with viral replication machinery. Recent studies have highlighted its incorporation into nucleoside analogs that exhibit inhibitory effects against viral polymerases. This has sparked interest in exploring its derivatives as potential candidates for treating emerging viral infections.

The compound’s significance also lies in its application as a chelating agent in coordination chemistry. The carboxylic acid group can coordinate with metal ions, forming stable complexes that are useful in catalysis and material science. These complexes have been studied for their ability to enhance reaction efficiencies in organic transformations, underscoring the broader impact of 5-Aminopyrimidine-2-carboxylic acid beyond pharmaceuticals.

From a computational chemistry perspective, 5-Aminopyrimidine-2-carboxylic acid has been employed in molecular modeling studies to understand drug-receptor interactions. High-throughput virtual screening (HTVS) has identified novel scaffolds derived from this compound that exhibit binding affinity to target proteins. Such computational approaches accelerate the drug discovery process by predicting promising candidates before experimental validation.

The environmental impact of synthesizing 5-Aminopyrimidine-2-carboxylic acid is another consideration that has driven innovation. Green chemistry principles have guided efforts to develop more sustainable synthetic routes, minimizing waste and reducing energy consumption. For example, solvent-free reactions and microwave-assisted synthesis have been explored to enhance efficiency while adhering to ecological standards.

Future directions for research on 5-Aminopyrimidine-2-carboxylic acid include exploring its role in modulating immune responses. Preclinical data suggest that certain derivatives may influence immune checkpoint pathways, offering potential therapeutic benefits in autoimmune disorders or cancer immunotherapy. This aligns with the growing interest in immunomodulatory agents as part of combination therapies.

In conclusion, 5-Aminopyrimidine-2-carboxylic acid (CAS No. 56621-98-8) represents a cornerstone compound in modern chemical biology and drug development. Its structural versatility, coupled with recent advancements in synthetic and computational methodologies, positions it as a key player in addressing complex biological challenges. As research continues to uncover new applications, this compound is poised to remain at the forefront of innovation across multiple scientific disciplines.